Cas no 876-92-6 (1-Phenyl-1H-pyrazol-5(4H)-one)
1-Phenyl-1H-pyrazol-5(4H)-one structure
Product Name:1-Phenyl-1H-pyrazol-5(4H)-one
1-Phenyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-1H-pyrazol-5(4H)-one
- 2-PHENYL-2H-PYRAZOLE-3(4H)-ONE
- 2-phenyl-4H-pyrazol-3-one
- 3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-
- 1-Phenyl-2-pyrazolin-5-one
- 1-Phenyl-5-pyrazolone
-
- MDL: MFCD00462194
- Inchi: 1S/C9H8N2O/c12-9-6-7-10-11(9)8-4-2-1-3-5-8/h1-5,7H,6H2
- InChI Key: FTCOWMWIZNVSPP-UHFFFAOYSA-N
- SMILES: O=C1CC=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 118 ºC
- Boiling Point: 261.8±23.0 ºC (760 Torr),
- Flash Point: 112.1±22.6 ºC,
- Solubility: Slightly soluble (8.3 g/l) (25 º C),
1-Phenyl-1H-pyrazol-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189092-5g |
2-phenyl-2,4-dihydro-3H-pyrazol-3-one |
876-92-6 | 95% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM189092-10g |
2-phenyl-2,4-dihydro-3H-pyrazol-3-one |
876-92-6 | 95% | 10g |
$468 | 2021-08-05 | |
| Alichem | A049000293-5g |
1-Phenyl-1H-pyrazol-5(4h)-one |
876-92-6 | 95% | 5g |
$270.15 | 2023-08-31 | |
| Alichem | A049000293-10g |
1-Phenyl-1H-pyrazol-5(4h)-one |
876-92-6 | 95% | 10g |
$450.30 | 2023-08-31 | |
| Chemenu | CM189092-5g |
2-phenyl-2,4-dihydro-3H-pyrazol-3-one |
876-92-6 | 95%+ | 5g |
$*** | 2023-05-29 |
1-Phenyl-1H-pyrazol-5(4H)-one Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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